![molecular formula C12H18N6O2S B5503369 1-cyclopropyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5503369.png)
1-cyclopropyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex heterocyclic compounds often involves multistep reactions including cyclization, condensation, and functional group transformations. For compounds similar in structure to the one , methodologies such as the 1,3-dipolar cycloaddition and cyclodesulfurization have been utilized. For instance, synthesis involving cyclization reactions of methyl 1-(benzoylcarbamothioyl)-5,5-diphenylpyrrolidine-2-carboxylates has been reported to yield polysubstituted pyrrolidine derivatives in high yields (Yahya Nural et al., 2018).
Molecular Structure Analysis
The molecular structure of heterocyclic compounds is crucial for their biological activity. Techniques such as single crystal X-ray diffraction studies have been employed to determine the stereochemistry of similar molecules, providing insights into their three-dimensional configuration and possible interactions with biological targets (G. Anuradha et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by the presence of functional groups such as tetrazole, thiophene, and pyrrolidine. Reactions including cyclodesulfurization and interactions with electrophilic reagents have been explored to modify the chemical structure and enhance biological activity (F. Shibahara et al., 2006).
Physical Properties Analysis
The physical properties such as solubility, melting point, and crystalline structure are key for the compound's application in research and development. For example, the crystallization in different space groups and the determination of cell parameters have been critical for understanding the solid-state properties of related compounds (N. R. Thimmegowda et al., 2009).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, are essential for the practical use of these compounds. Studies on the acid dissociation constants and the effect of substituents on the regiochemistry of similar molecules have provided valuable information for optimizing their chemical properties for specific applications (Elisandra Scapin et al., 2017).
Scientific Research Applications
Synthetic Applications and Chemical Properties
Researchers have developed numerous methods for synthesizing complex heterocyclic compounds, which are essential in drug discovery and development. For instance, the intramolecular reaction of oxime ethers and cyclopropane diesters has been shown to result in the diastereoselective formation of substituted pyrrolo-isoxazolidines, serving as precursors to the widely used pyrrolidine motif. This methodology offers efficient access to highly substituted homochiral pyrrolidines, demonstrating the versatility of cyclopropyl-containing compounds in synthetic organic chemistry (Jackson et al., 2008).
Antimicrobial and Antifungal Applications
Compounds synthesized from cyclopropyl analogs have been evaluated for their antimicrobial and antifungal activities. For example, new series of compounds have shown promising antibacterial activity against vancomycin-resistant Enterococci and methicillin-resistant Staphylococcus aureus, highlighting their potential as potent antibacterials. These findings underscore the significance of cyclopropyl-containing compounds in the development of new antimicrobial agents (Dyatkina et al., 2002).
Applications in Anticancer Research
Derivatives of cyclopropyl-containing compounds have also been synthesized and tested for their anticancer activities. Through various synthetic routes, researchers have created compounds that exhibit significant activity against cancer cell lines, contributing to the ongoing search for effective cancer therapies (Rahmouni et al., 2016).
Antiulcer Agents
In the quest for new treatments for ulcers, researchers have synthesized imidazo[1,2-a]pyridines with substitutions at the 3-position as potential antiulcer agents. These compounds were tested for their antisecretory and cytoprotective properties, although none displayed significant antisecretory activity. However, some demonstrated good cytoprotective properties, suggesting their potential utility in ulcer treatment (Starrett et al., 1989).
properties
IUPAC Name |
1-cyclopropyl-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N6O2S/c1-17-12(14-15-16-17)21-5-4-13-11(20)8-6-10(19)18(7-8)9-2-3-9/h8-9H,2-7H2,1H3,(H,13,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNMJYVVJIHYVAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCCNC(=O)C2CC(=O)N(C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclopropyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-5-oxo-3-pyrrolidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.